Cas no 91913-67-6 (1-Piperazinepropanamine,3-methyl-)

1-Piperazinepropanamine,3-methyl- structure
91913-67-6 structure
Product Name:1-Piperazinepropanamine,3-methyl-
CAS No:91913-67-6
MF:C8H19N3
MW:157.256561517715
CID:800207
PubChem ID:21733335
Update Time:2025-04-19

1-Piperazinepropanamine,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanamine,3-methyl-
    • 1-Piperazinepropanamine,3-methyl-(9CI)
    • 3-(3-methylpiperazin-1-yl)propan-1-amine
    • 91913-67-6
    • DTXSID30617625
    • SCHEMBL4089011
    • Inchi: 1S/C8H19N3/c1-8-7-11(5-2-3-9)6-4-10-8/h8,10H,2-7,9H2,1H3
    • InChI Key: FMMLUTBYWKRQPJ-UHFFFAOYSA-N
    • SMILES: N1(CCCN)CCNC(C)C1

Computed Properties

  • Exact Mass: 157.157897619g/mol
  • Monoisotopic Mass: 157.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 41.3Ų
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